2-[[1-(1-adamantyl)ethylamino]methylidene]-5,5-dimethylcyclohexane-1,3-dione

• IUPAC Name: 2-[[1-(1-adamantyl)ethylamino]methylidene]-5,5-dimethylcyclohexane-1,3-dione
• InChI: InChI=1S/C21H31NO2/c1-13(21-7-14-4-15(8-21)6-16(5-14)9-21)22-12-17-18(23)10-20(2,3)11-19(17)24/h12-16,22H,4-11H2,1-3H3
• InChI Key: CPACDKUABSUTFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C12CC3CC(C1)CC(C3)C2)NC=C4C(=O)CC(CC4=O)(C)C
• Molecular Formula: C21H31NO2
• Molecular Weight: 329.5 g/mol

Description

The compound identified by the Chemical Abstracts Service number 2862382 is a chemical entity with various applications in scientific research and industry. This compound is known for its unique chemical properties and reactivity, making it a subject of interest in multiple fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound with Chemical Abstracts Service number 2862382 involves specific reaction conditions and reagents. The preparation methods typically include the use of organic solvents and catalysts to facilitate the reaction. Detailed synthetic routes are often proprietary and may vary depending on the desired purity and yield.

Industrial Production Methods

Industrial production of this compound involves large-scale chemical processes that ensure consistent quality and high yield. These methods often include continuous flow reactors and advanced purification techniques to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

The compound with Chemical Abstracts Service number 2862382 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, and solvents like ethanol or dichloromethane. Reaction conditions such as temperature, pressure, and pH are carefully controlled to optimize the yield and selectivity of the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. These products often include derivatives with modified functional groups, which can be further utilized in various applications.

Scientific Research Applications

The compound with Chemical Abstracts Service number 2862382 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Employed in biochemical assays and as a probe for studying biological processes.

Medicine: Investigated for its potential therapeutic effects and as a component in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which the compound with Chemical Abstracts Service number 2862382 exerts its effects involves specific molecular targets and pathways. This compound interacts with enzymes and receptors, modulating their activity and leading to various biological effects. The detailed mechanism of action is often studied using advanced techniques such as molecular docking and spectroscopy.